N-Ethyl-1-(pyridin-3-yl)ethan-1-amine
Overview
Description
“N-Ethyl-1-(pyridin-3-yl)ethan-1-amine” is a chemical compound with the molecular formula C9H14N2 . It is used as a pharmaceutical intermediate .
Synthesis Analysis
While specific synthesis methods for “N-Ethyl-1-(pyridin-3-yl)ethan-1-amine” were not found, there are related compounds synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions .Molecular Structure Analysis
The molecular structure of “N-Ethyl-1-(pyridin-3-yl)ethan-1-amine” consists of a pyridine ring attached to an ethan-1-amine group . The molecular weight is 150.22 g/mol.Scientific Research Applications
Organic Synthesis
Ethyl[1-(pyridin-3-yl)ethyl]amine: is a versatile compound in organic chemistry, often used as a building block for the synthesis of more complex molecules. Its pyridine moiety can act as a nucleophilic agent, while the ethylamine side chain can be modified or extended, making it a valuable intermediate in the construction of pharmaceuticals and agrochemicals .
Catalysis
This compound can serve as a ligand for transition metal catalysts. The nitrogen atoms provide potential coordination sites, which can be exploited in various catalytic cycles, particularly in cross-coupling reactions that form carbon-carbon bonds, a fundamental step in the production of many organic compounds .
Material Science
In material science, ethyl[1-(pyridin-3-yl)ethyl]amine can be used to modify the surface properties of materials. By attaching this compound to polymers or surfaces, researchers can introduce specific functionalities, such as increased hydrophilicity or the ability to bind to certain metals or organic molecules .
Biological Studies
The compound’s structural similarity to naturally occurring molecules makes it a candidate for biological studies. It can be used to mimic or interfere with biological processes, such as enzyme reactions or cellular signaling pathways. This can help in understanding disease mechanisms or developing new therapeutic strategies .
Sensor Development
N-Ethyl-1-(pyridin-3-yl)ethan-1-amine: has potential applications in the development of chemical sensors. Its ability to bind selectively to certain ions or molecules can be utilized in the design of sensors that detect environmental pollutants or diagnostic markers in medical samples .
Pharmaceutical Research
As a compound that can be easily modified, it has numerous applications in pharmaceutical research. It can be used as a precursor for the synthesis of a variety of bioactive molecules, including potential new drugs for treating diseases. Its pyridine ring, in particular, is a common motif in drug molecules, which often improves their ability to interact with biological targets .
Mechanism of Action
Target of Action
Ethyl[1-(pyridin-3-yl)ethyl]amine, also known as N-Ethyl-1-(pyridin-3-yl)ethan-1-amine, is a complex compound with potential biological activityCompounds with similar structures, such as indole derivatives and pyridine-containing compounds, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, pyridine-containing compounds have been reported to exhibit cytotoxic properties against tumor cells due to the ortho-position at a nitrogen atom with the impact of methyl substitution on the pyridine ring in 4 or 5 positions .
Biochemical Pathways
For example, indole derivatives, which share some structural similarities with our compound of interest, are known to affect various biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Similar compounds have been reported to exhibit a range of biological activities, suggesting that ethyl[1-(pyridin-3-yl)ethyl]amine may also have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
N-ethyl-1-pyridin-3-ylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2/c1-3-11-8(2)9-5-4-6-10-7-9/h4-8,11H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKNOPKLVHKNERI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C)C1=CN=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40562278 |
Source
|
| Record name | N-Ethyl-1-(pyridin-3-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40562278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Ethyl-1-(pyridin-3-yl)ethan-1-amine | |
CAS RN |
5746-54-3 |
Source
|
| Record name | N-Ethyl-1-(pyridin-3-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40562278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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